Cas no 163464-48-0 ()

163464-48-0 structure
structure
Product name:
CAS No:163464-48-0
MF:C11H19N2O14P3
MW:496.194846391678
CID:6647807
PubChem ID:22873456

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C11H19N2O14P3/c1-2-23-28(17,18)26-30(21,22)27-29(19,20)24-6-8-7(14)5-10(25-8)13-4-3-9(15)12-11(13)16/h3-4,7-8,10,14H,2,5-6H2,1H3,(H,17,18)(H,19,20)(H,21,22)(H,12,15,16)/t7-,8+,10+/m0/s1
    • InChI Key: HSZWVJYQEOARCE-QXFUBDJGSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)OCC)OC[C@@H]1[C@H](C[C@H](N2C=CC(NC2=O)=O)O1)O

Computed Properties

  • Exact Mass: 496.00491428g/mol
  • Monoisotopic Mass: 496.00491428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 228Ų

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